Cas no 134997-74-3 (3-Oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile)

• Product Name: 3-Oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile
• CAS No: 134997-74-3
• Molecular Formula: C₉H₆N₂O₂
• Molecular Weight: 174.15614
• MDL: MFCD20039908
• CID: 96703
• PubChem ID: 10654813

3-Oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile Properties

Names and Identifiers

• 3-Oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile
• 2H-1,4-Benzoxazine-6-carbonitrile, 3,4-dihydro-3-oxo-
• 3-oxo-4H-1,4-benzoxazine-6-carbonitrile
• 6-Cyano-2,3-dihydro-3-oxo-4H-1,4-benzoxazine
• 2H-1,4-Benzoxazine-6-carbonitrile,3,4-dihydro-3-oxo
• 3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carbonitrile
• 3-Oxo-3,4-dihydro-2H-benzo[1,4]oxazine-6-carbonitrile
• 6-Cyano-2H-1,4-Benzoxazin-3(4H)-one
• SCHEMBL705560
• DTXSID70443001
• MFCD20039908
• DS-6140
• 134997-74-3
• WCBILQWUWLALFZ-UHFFFAOYSA-N
• A1-04060
• A925544
• 3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-carbonitrile
• AKOS016010982
• SB32953
• CS-0062066
• DB-348435
• 3-Oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carbonitrile

• MDL： MFCD20039908
• InChIKey： WCBILQWUWLALFZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H6N2O2/c10-4-6-1-2-8-7(3-6)11-9(12)5-13-8/h1-3H,5H2,(H,11,12)
• SMILES： N#CC1=CC=C(C(N2)=C1)OCC2=O

Computed Properties

• Exact Mass: 174.04300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 174.042927438g/mol
• Heavy Atom Count: 13
• Complexity: 268
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• LogP: 0.97428
• PSA: 65.61000

3-Oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile Security Information

• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning

3-Oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%